Cas no 1805534-71-7 (6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine
• CAS No: 1805534-71-7
• MF: C₈H₉F₂IN₂
• MW: 298.071740865707
• CID: 4891371
• Update Time: 2025-06-13

6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine

• Inchi： 1S/C8H9F2IN2/c1-4-7(11)6(8(9)10)2-5(3-12)13-4/h2,8H,3,12H2,1H3
• InChI Key： JNYRTUQVJPBRPU-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine

Recent Advances in the Study of 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine (CAS: 1805534-71-7)

The compound 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine (CAS: 1805534-71-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, including a difluoromethyl group and an iodo substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the iodo substituent, followed by a reductive amination step to install the aminomethyl group. This method not only enhances the efficiency of production but also reduces the environmental impact compared to traditional approaches.

In addition to its synthetic utility, 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine has been investigated for its biological activity. Preliminary in vitro studies have indicated that the compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. The presence of the difluoromethyl group is believed to enhance the compound's metabolic stability and bioavailability, making it a valuable scaffold for further drug development.

Another significant development is the use of 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine as a precursor in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. Researchers have successfully incorporated fluorine-18 into the difluoromethyl group, creating a PET tracer with potential applications in oncology. This innovation opens new avenues for non-invasive diagnostic imaging and could lead to earlier detection of tumors.

Despite these promising findings, challenges remain in the clinical translation of 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine. Issues such as off-target effects and pharmacokinetic variability need to be addressed through further preclinical studies. However, the compound's versatility and unique chemical properties make it a compelling candidate for continued research. Future studies are expected to explore its potential in combination therapies and as a tool compound for probing biological pathways.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-iodo-2-methylpyridine (CAS: 1805534-71-7) represents a valuable addition to the toolkit of medicinal chemists and chemical biologists. Its recent advancements in synthesis, biological activity, and diagnostic applications highlight its multifaceted potential. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics and imaging agents.